Cas no 61211-99-2 (1,4-Dioxane-2-methanol, 3-methyl-3-phenyl-)

• Product Name: 1,4-Dioxane-2-methanol, 3-methyl-3-phenyl-
• CAS No: 61211-99-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 488166
• PubChem ID: 71398142
• Update Time: 2025-04-19

1,4-Dioxane-2-methanol, 3-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2-methanol, 3-methyl-3-phenyl-
• (3-methyl-3-phenyl-1,4-dioxan-2-yl)methanol
• 61211-99-2
• DTXSID80819591

• Inchi： 1S/C12H16O3/c1-12(10-5-3-2-4-6-10)11(9-13)14-7-8-15-12/h2-6,11,13H,7-9H2,1H3
• InChI Key： RKPMAQXONLAGBG-UHFFFAOYSA-N
• SMILES： O1CCOC(CO)C1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69